BENGHE Methodological & Application

Check Availability & Pricing

JNJ-42041935: Application Notes and Protocols
for Ischemic Injury Models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JINJ-42041935
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Introduction

JNJ-42041935 is a potent, selective, and reversible inhibitor of prolyl hydroxylase domain
(PHD) enzymes.[1][2] By inhibiting PHD1, PHD2, and PHD3, JNJ-42041935 prevents the
degradation of Hypoxia-Inducible Factor-alpha (HIF-a), leading to its accumulation and the
subsequent activation of HIF-responsive genes.[2] This pathway is a critical component of the
cellular response to hypoxia and plays a protective role in ischemic conditions. Consequently,
JNJ-42041935 is a valuable pharmacological tool for studying the therapeutic potential of HIF
stabilization in various ischemic injury models.

Mechanism of Action

Under normoxic conditions, PHD enzymes hydroxylate proline residues on HIF-a subunits,
targeting them for ubiquitination and proteasomal degradation. JINJ-42041935 acts as a 2-
oxoglutarate competitive inhibitor of PHDs, preventing this hydroxylation.[2] This leads to the
stabilization of HIF-a, which then translocates to the nucleus, dimerizes with HIF-3, and binds
to Hypoxia-Response Elements (HRES) in the promoter regions of target genes. The resulting
upregulation of genes involved in erythropoiesis, angiogenesis, and cell survival contributes to
tissue protection and repair in the context of ischemia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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